N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-4-oxo-4H-chromene-2-carboxamide

• IUPAC Name: N-[(1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C24H22N4O3/c29-21-14-23(31-22-8-4-3-7-19(21)22)24(30)26-15-17-13-20(16-9-11-25-12-10-16)28(27-17)18-5-1-2-6-18/h3-4,7-14,18H,1-2,5-6,15H2,(H,26,30)
• InChI Key: MNGSRUNKFHVKAL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)C3=CC(=O)C4=CC=CC=C4O3)C5=CC=NC=C5
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

The compound “N-{[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methyl}-4-oxo-4H-chromene-2-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a cyclopentyl ring, a pyridine ring, a pyrazole ring, and a chromene ring with a carboxamide group attached.

Molecular Structure Analysis

The molecular structure of this compound is likely quite complex due to the presence of multiple rings and functional groups. The pyridine and pyrazole rings are aromatic and planar, while the cyclopentyl ring is non-aromatic and likely adopts a puckered conformation. The chromene ring system contains a six-membered aromatic ring fused to a non-aromatic oxygen-containing ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents. The compound’s melting and boiling points, density, and other physical properties would depend on factors like its molecular weight and the types of intermolecular forces present.

Mechanism of Action

Mode of Action

Based on its structural features, it may interact with its targets through hydrogen bonding or other non-covalent interactions .

Biochemical Pathways

Given the compound’s potential for diverse target interactions, it may influence multiple biochemical pathways .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability and overall pharmacokinetics .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interactions with its targets .

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a drug candidate, future studies might focus on testing its efficacy and safety in preclinical and clinical trials. If it’s a novel compound, researchers might focus on studying its physical and chemical properties, or exploring its potential applications.